sarcosylsarcoursodeoxycholic acid
sarcosylsarcoursodeoxycholic acid
Brand Name:
Vulcanchem
CAS No.:
125347-55-9
VCID:
VC0237140
InChI:
InChI=1S/C30H50N2O6/c1-18(6-9-25(35)31(4)16-26(36)32(5)17-27(37)38)21-7-8-22-28-23(11-13-30(21,22)3)29(2)12-10-20(33)14-19(29)15-24(28)34/h18-24,28,33-34H,6-17H2,1-5H3,(H,37,38)/t18-,19+,20-,21-,22?,23?,24+,28?,29+,30-/m1/s1
SMILES:
CC(CCC(=O)N(C)CC(=O)N(C)CC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C30H50N2O6
Molecular Weight:
534.7 g/mol
sarcosylsarcoursodeoxycholic acid
CAS No.: 125347-55-9
Main Products
VCID: VC0237140
Molecular Formula: C30H50N2O6
Molecular Weight: 534.7 g/mol
| CAS No. | 125347-55-9 |
|---|---|
| Product Name | sarcosylsarcoursodeoxycholic acid |
| Molecular Formula | C30H50N2O6 |
| Molecular Weight | 534.7 g/mol |
| IUPAC Name | 2-[[2-[[(4R)-4-[(3R,5S,7S,10S,13R,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]-methylamino]acetyl]-methylamino]acetic acid |
| Standard InChI | InChI=1S/C30H50N2O6/c1-18(6-9-25(35)31(4)16-26(36)32(5)17-27(37)38)21-7-8-22-28-23(11-13-30(21,22)3)29(2)12-10-20(33)14-19(29)15-24(28)34/h18-24,28,33-34H,6-17H2,1-5H3,(H,37,38)/t18-,19+,20-,21-,22?,23?,24+,28?,29+,30-/m1/s1 |
| Standard InChIKey | NYZUPUYHLQFXIW-BXZRAMIWSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)N(C)CC(=O)N(C)CC(=O)O)[C@H]1CCC2[C@@]1(CCC3C2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)N(C)CC(=O)N(C)CC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)N(C)CC(=O)N(C)CC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | sarcosylsarco-UDCA sarcosylsarcoursodeoxycholic acid |
| PubChem Compound | 195432 |
| Last Modified | Nov 11 2021 |
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